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Compound of Interest

Compound Name: Lavandulol

Cat. No.: B192245 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of Lavandulol, a monoterpene alcohol commonly used in

fragrance and pheromone research. By adhering to these procedural steps, you can mitigate

risks and maintain a secure research environment.

Personal Protective Equipment (PPE) for Lavandulol
While a specific, detailed Safety Data Sheet (SDS) for pure Lavandulol is not readily available,

the following PPE recommendations are based on general safety protocols for handling

monoterpene alcohols and fragrance oils. It is crucial to always consult the specific SDS

provided by your supplier and to conduct a risk assessment for your particular use case.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Nitrile or Butyl rubber gloves.

[1][2]

Provides chemical resistance

against alcohols and organic

compounds.[1][2]

Eye Protection
Chemical safety goggles or a

face shield.[1][3][4]

Protects against splashes and

vapors that can cause eye

irritation.[3][5]

Body Protection
Fully-buttoned laboratory coat.

[1][3]

Prevents skin contact with

potential spills.

Respiratory Protection

Work in a well-ventilated area

or under a chemical fume

hood.[1][3] If ventilation is

insufficient, a NIOSH-approved

respirator for organic vapors

may be necessary.[6]

Minimizes inhalation of vapors,

which can cause respiratory

irritation.[5]

Experimental Protocol: Safe Handling of Lavandulol
This protocol outlines the standard operating procedure for handling Lavandulol in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.[2]

Verify that an emergency eyewash station and safety shower are accessible.[6]

Keep a spill kit with absorbent materials (e.g., vermiculite, sand) readily available.[7]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles.
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Don the appropriate chemical-resistant gloves (nitrile or butyl rubber).

3. Handling and Dispensing:

Conduct all work involving Lavandulol within a chemical fume hood to minimize inhalation

exposure.[1]

Ground all equipment containing the material to prevent static discharge, as it may be

combustible.[8]

Keep containers tightly closed when not in use.[8]

Avoid contact with strong oxidizing agents, acids, and alkalis.[9]

4. Storage:

Store Lavandulol in a cool, dry, and well-ventilated area away from heat and sources of

ignition.[8]

Keep it in a tightly sealed container.[8]

Operational and Disposal Plan
Proper disposal of Lavandulol and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Spill Management:

Small Spills: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite.[7][9] Place the absorbent material into a sealed container for disposal.

Large Spills: Evacuate the area. If flammable vapors are a concern, eliminate all ignition

sources. Contain the spill if possible and absorb it with an appropriate material.

Waste Disposal:

Dispose of unused Lavandulol and any contaminated materials as hazardous waste.[7]
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Do not pour Lavandulol down the drain.[7][10]

Collect waste in a designated, labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance.[10]

Decontamination:

Wipe down any contaminated surfaces with an appropriate solvent (e.g., ethanol), followed

by soap and water.

Dispose of all cleaning materials as hazardous waste.

Workflow for Handling Lavandulol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b192245?utm_src=pdf-body
https://eshop.lazenskakava.cz/index.php?controller=attachment&id_attachment=844
https://www.aromaweb.com/articles/tips-discarding-disposing-old-essential-oils.php
https://www.aromaweb.com/articles/tips-discarding-disposing-old-essential-oils.php
https://www.benchchem.com/product/b192245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Spill Response

Review SDS

Don PPE

Set up in Fume Hood

Dispense Lavandulol

Conduct Experiment

Decontaminate Surfaces

Contain Spill

Spill Occurs

Collect Waste

Dispose as Hazardous Waste

Absorb with Inert Material

Collect for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lavandulol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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